4-(4-Trifluoromethylbenzylsulfanyl)phenol

• Molecular Formula: C14H11F3OS
• Molecular Weight: 284.30 g/mol
• IUPAC Name: 4-[[4-(trifluoromethyl)phenyl]methylsulfanyl]phenol
• InChI: InChI=1S/C14H11F3OS/c15-14(16,17)11-3-1-10(2-4-11)9-19-13-7-5-12(18)6-8-13/h1-8,18H,9H2
• InChI Key: SFDAJMPTPPKJMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=CC=C(C=C2)O)C(F)(F)F

Description

4-(4-Trifluoromethylbenzylsulfanyl)phenol is a useful research compound. Its molecular formula is C14H11F3OS and its molecular weight is 284.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of methanol solution containing 2.8 g of 4-mercaptophenol was dropped with ice cooling into 20 ml of methanol solution containing 1.4 g of potassium hydroxide, followed by further stirring for 30 minutes. To this reaction mixture, 10 ml of methanol solution containing 5.0 g of 4-trifluoromethyl benzyl bromide was added with ice cooling, followed by stirring for 18 hours at room temperature. After concentrating the reaction mixture, ethyl acetate and water were added, followed by fractionating an organic layer. After the organic layer was dried with anhydrous magnesium sulfate, it was concentrated. The concentrate was purified by silica gel column chromatography (eluant: n-hexane/ethyl acetate/gradation) to produce 2.23 g of the desired product.